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Compound of Interest

Compound Name: 10(2)-Nonadecenoyl chloride

Cat. No.: B8260759

Essential Safety and Handling Guide for 10(Z)-
Nonadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 10(Z)-Nonadecenoyl chloride. Adherence to these procedures is essential for
ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

10(Z)-Nonadecenoyl chloride is a corrosive chemical that can cause severe skin burns and
eye damage.[1][2] It is also sensitive to moisture and can react with water to release hydrogen
chloride gas, which is a respiratory irritant.[3][4] Therefore, stringent safety precautions,
including the use of appropriate Personal Protective Equipment (PPE), are mandatory.

Required Personal Protective Equipment (PPE)[5][6]
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PPE Category

Item

Specifications

Eye and Face Protection

Chemical Safety Goggles and
Face Shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn in conjunction with
goggles to protect the entire

face from splashes.[5][7][8]

Hand Protection

Chemical-Resistant Gloves

Nitrile, neoprene, or PVC
gloves are recommended.[5]
Always inspect gloves for
integrity before use and
change them immediately if

contaminated.

Body Protection

Chemical-Resistant Lab Coat

or Apron

Alab coat made of a material
resistant to corrosive
chemicals is essential to
protect against skin contact.[5]
[6] For larger quantities or
increased risk of splashing, a
chemical-resistant apron
should be worn over the lab

coat.

Respiratory Protection

Fume Hood

All handling of 10(2)-
Nonadecenoyl chloride must
be conducted in a certified
chemical fume hood to prevent

inhalation of vapors.[8][9]

Foot Protection

Closed-Toe Shoes

Shoes must fully cover the feet

to protect against spills.

Chemical Properties and Storage

Proper storage is crucial to maintain the stability of 10(Z)-Nonadecenoyl chloride and prevent

hazardous reactions.
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Property Information
Synonyms Oleoyl chloride
Molecular Formula C19H35CIO

Water, strong bases, alcohols, strong oxidizing

Incompatible Materials )
agents, amines.[10]

Store in a cool, dry, well-ventilated area in a
Storage Conditions tightly sealed, corrosion-resistant container.[1][7]

Protect from moisture.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 10(Z)-Nonadecenoyl chloride minimizes the risk of
exposure and accidents.

Preparation:

o Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for a similar acyl chloride.

o Ensure Emergency Equipment is Accessible: Verify the location and functionality of the
nearest safety shower, eyewash station, and fire extinguisher.[7][8]

o Prepare the Work Area: Conduct all work in a designated and properly functioning chemical
fume hood.[8][9] Ensure the work surface is clean and uncluttered.

o Don Appropriate PPE: Put on all required PPE as detailed in the table above.[5]
Handling:
e Transporting: When moving the chemical, use a secondary container to prevent spills.[8]

e Dispensing: Slowly and carefully dispense the required amount of 10(Z)-Nonadecenoyl
chloride. Avoid splashing.
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» Reactions: When adding to a reaction, do so in a controlled manner, as reactions with acyl
chlorides can be vigorous.[9]

Post-Handling:
e Secure the Container: Tightly close the primary container of 10(Z)-Nonadecenoyl chloride.

o Clean the Work Area: Decontaminate the work surface with a suitable solvent, followed by a
mild detergent and water, if appropriate for the solvent used.

o Doff PPE: Remove PPE in the correct order to avoid self-contamination.

e Wash Hands: Thoroughly wash hands with soap and water after removing gloves.[1][10]

Disposal Plan

Proper disposal of 10(Z)-Nonadecenoyl chloride and contaminated materials is critical to
prevent environmental contamination and ensure safety.

Waste Segregation and Collection:

e Unused Product: Unwanted 10(Z)-Nonadecenoyl chloride should be disposed of as
hazardous waste. Do not attempt to neutralize it with water or other incompatible
substances.[9]

o Contaminated Materials: All disposable items that have come into contact with 10(Z)-
Nonadecenoyl chloride, such as gloves, pipette tips, and paper towels, must be collected
in a designated, sealed, and clearly labeled hazardous waste container.[11]

Disposal Procedure:
e Place all waste in a compatible, leak-proof container with a secure lid.

» Label the container clearly with "Hazardous Waste" and the chemical name: "10(Z)-
Nonadecenoyl chloride waste".[11][12]

o Store the waste container in a designated satellite accumulation area.
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» Arrange for pickup and disposal by the institution's environmental health and safety (EHS)
department.[11]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Spill Response:

Alert Personnel: Immediately notify others in the vicinity of the spill.[11]
o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the area.

o Assess the Hazard: If the spill is small and you are trained and equipped to handle it,
proceed with cleanup. Otherwise, contact EHS.

e Cleanup of Small Spills:
o Don appropriate PPE, including respiratory protection if necessary.[11]

o Contain the spill using an inert absorbent material like vermiculite or sand.[12][13] Do not
use combustible materials.

o Carefully collect the absorbed material into a designated hazardous waste container.[11]
[12]

o Clean the spill area with a suitable solvent, followed by soap and water.
o Properly dispose of all contaminated materials as hazardous waste.[11]
Exposure Response:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[8][10][11] Seek immediate medical
attention.[10]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station, holding the eyelids open.[8][10] Seek immediate medical attention.[10]
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.[10]

Visual Workflow Guides

The following diagrams illustrate the standard operating procedure for handling 10(Z)-
Nonadecenoyl chloride and the appropriate response to a chemical spill.
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Safe Handling Workflow for 10(Z)-Nonadecenoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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